Cas no 2202041-57-2 (1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine)

• Product Name: 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• CAS No: 2202041-57-2
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 6200257
• PubChem ID: 121165053
• Update Time: 2025-06-14

1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• 2202041-57-2
• AKOS032712169
• (2-phenyl-1,3-thiazol-4-yl)-[4-(triazol-2-yl)piperidin-1-yl]methanone
• (4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(2-phenylthiazol-4-yl)methanone
• F6482-3950

• Inchi： 1S/C17H17N5OS/c23-17(15-12-24-16(20-15)13-4-2-1-3-5-13)21-10-6-14(7-11-21)22-18-8-9-19-22/h1-5,8-9,12,14H,6-7,10-11H2
• InChI Key： QBGYYSFXZCTXKV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)C(N1CCC(CC1)N1N=CC=N1)=O

Computed Properties

• Exact Mass: 339.11538136g/mol
• Monoisotopic Mass: 339.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.2Ų

Additional information on 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine

Research Brief on 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine (CAS: 2202041-57-2)

Recent studies on the compound 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine (CAS: 2202041-57-2) have highlighted its potential as a promising scaffold in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This heterocyclic compound, featuring both thiazole and triazole moieties, has garnered attention due to its unique pharmacophoric properties and versatile binding capabilities. The following sections provide a comprehensive overview of the latest research findings, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine has been optimized through multi-step organic reactions, including the condensation of 2-phenyl-1,3-thiazole-4-carboxylic acid with 4-(2H-1,2,3-triazol-2-yl)piperidine. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for preclinical studies. Structural characterization via NMR, mass spectrometry, and X-ray crystallography has confirmed the compound's stability and conformational preferences, which are critical for its interaction with biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key signaling pathways. Notably, it exhibits high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric conditions such as schizophrenia and depression. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been investigated, with promising results in inhibiting biofilm formation and bacterial growth. These findings underscore the compound's dual utility in both central nervous system (CNS) disorders and infectious disease therapeutics.

Mechanistic studies have revealed that 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine acts through allosteric modulation of receptor proteins, enhancing or inhibiting their activity depending on the cellular context. Computational docking simulations have further elucidated its binding modes, providing insights for structure-activity relationship (SAR) optimization. Researchers are now exploring derivatives of this compound to improve its pharmacokinetic properties, such as bioavailability and metabolic stability, while retaining its therapeutic efficacy.

Despite its potential, challenges remain in translating this compound into clinical applications. Issues such as off-target effects and toxicity profiles need to be addressed through rigorous preclinical testing. However, the growing body of research supports its viability as a lead candidate. Future directions include combinatorial chemistry approaches to expand its chemical diversity and collaborative efforts to accelerate its development pipeline. This compound represents a significant stride in the quest for innovative small-molecule drugs, bridging gaps in current treatment paradigms.